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Solubility and Physicochemical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pinocampheol

CAS No.: 25465-65-0

Cat. No.: S1899402

The table below summarizes the available data on pinocampheol's properties.

Property Value Type | Method Source
Molecular Formula C10H180 - [1] [2]
Molecular Weight 154.25 g/mol - [1]11[2]
Water Solubility 0.92 g/L Predicted (ALOGPS) [2]
Water Solubility 926.3 mg/L @ 25 °C Estimated [3]
Melting Point 56 - 57 °C @ 760 mm Hg Experimental [3]

log P (Octanol-Water) 2.22 Predicted (ALOGPS) [2]

Experimental Methodology Considerations

The search results did not provide detailed experimental protocols for determining pinecampheol's

solubility. The available data points are predictions or estimates without methodological details.

For researchers, standard experimental approaches for determining water solubility of such compounds

include:
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¢ Shake-Flask Method: This is a classic and direct method where an excess of the solid compound is
added to a flask of water and shaken continuously until equilibrium is reached. The concentration of
the compound in the aqueous phase is then analytically determined, often using techniques like
High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC-MS).

e Chromatographic Methods: Techniques such as Reverse-Phase HPLC can be used to estimate
solubility by correlating the compound's retention time with its hydrophobicity.

The following diagram outlines a generalized experimental workflow for determining solubility, which could

be adapted for pinocampheol.

Gtart: Solubility DeterminatiorD

Sample Preparation
(Excess solid pinocampheol)

Equilibration
(Shaking at constant temperature)

l

Phase Separation
(Centrifugation & Filtration)

l

Analysis
(HPLC, GC-MS, etc.)

Data Calculation

Click to download full resolution via product page

Important Limitations and Future Work
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A significant challenge for your intended guide is the scarcity of robust, experimentally verified data. The
available solubility information is computational, and no data was found in key pharmacological resources

like DrugBank or the FDA UNII database [3].

To build a comprehensive profile, future work should involve:

o Experimental Verification: Conducting laboratory tests using the shake-flask method or similar to
obtain accurate, temperature-dependent solubility data.

e Expanded Profiling: Measuring additional key properties for drug development, such as pKa,
chemical stability in various pH conditions, and solubility in pharmaceutically relevant solvents (e.g.,
PEG 400, ethanol).

o Literature Review: Performing a deeper, specialized search in scientific journal databases for any
existing primary research on pinocampheol's properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Pinocampheol - the NIST WebBook [webbook.nist.gov]
2. Showing Compound (-)-Pinocampheol (FDB014974) [foodb.ca]
3. pinocampheol, 25465-95-6 [thegoodscentscompany.com]

To cite this document: Smolecule. [Solubility and Physicochemical Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1899402#pinocampheol-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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